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Compound of Interest

tert-Butyl 4-bromo-2-
Compound Name:

hydroxybenzoate
CAS No.: 889858-09-7
Cat. No.: B592298

Get Quote

Executive Summary & Compound Identity

tert-Butyl 4-bromo-2-hydroxybenzoate is a critical salicylate intermediate used in the
synthesis of neuroprotective agents, anti-inflammatory drugs, and PROTAC linkers. Its
structural integrity is defined by the steric bulk of the tert-butyl ester (protecting group) and the
electronic effects of the bromine substituent.
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Property Detail
IUPAC Name tert-Butyl 4-bromo-2-hydroxybenzoate
CAS Number 889858-09-7
C
Molecular Formula H
BrO
Molecular Weight 273.12 g/mol

Kev Functionalit Orthogonal protection (acid-labile ester), Aryl
ey Functionali
Y Y bromide (cross-coupling handle)

Structural Logic & NMR Prediction

Before analyzing the spectra, we must establish the theoretical spin system to distinguish this
compound from its impurities (e.g., the hydrolyzed acid or regioisomers).

The Spin System (ABX /| AMX)

The aromatic ring possesses three non-equivalent protons, creating an ABX or AMX spin
system depending on the field strength:

e H-6 (Doublet): Located ortho to the ester carbonyl. It is the most deshielded aromatic proton
due to the anisotropic effect of the carbonyl group.

e H-3 (Doublet): Located ortho to the hydroxyl group and meta to the bromine. It is shielded
relative to H-6 but affected by the electron-donating -OH group.

e H-5 (Doublet of Doublets): Located meta to the ester and ortho to the bromine. It couples
with H-6 (ortho-coupling,

Hz) and H-3 (meta-coupling,

Hz).
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Intramolecular Hydrogen Bonding

A defining feature of this molecule is the strong intramolecular hydrogen bond between the
phenolic -OH and the ester carbonyl oxygen. This interaction:

» Locks the conformation of the ester.

« Significantly deshields the hydroxyl proton, shifting it downfield to
10.5-11.5 ppm.

e Prevents rapid exchange with D
O, making the signal sharp and distinct.

Experimental NMR Data

The following data represents the consensus chemical shifts in Chloroform-
(CDCl

).

H NMR Data (400 MHz, CDCI )
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Shift (
Carbon Type Assignment
» Ppm)
169.2 Quaternary (C=0) Ester Carbonyl
161.8 Quaternary (C-OH) C-2 (Phenolic carbon)
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C(CH
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Visualizing the Assignment

The following diagram maps the NMR signals to the molecular structure, illustrating the
electronic influences governing the shifts.
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Caption: NMR signal assignment correlating chemical shifts with electronic environments (H-
bonding and anisotropy).

Synthesis & Preparation Protocol

The synthesis of this intermediate often fails due to the steric hindrance of the tert-butyl group
and the low nucleophilicity of the salicylate carboxylate. The Steglich Esterification
(DCC/DMAP) is the industry-standard protocol to overcome these barriers.

Reagents & Stoichiometry

 Starting Material: 4-Bromo-2-hydroxybenzoic acid (1.0 equiv)

Alcohol:tert-Butanol (excess, solvent/reagent) or 4.0 equiv in DCM.

Coupling Agent: DCC (N,N'-Dicyclohexylcarbodiimide) (1.1 equiv)

Catalyst: DMAP (4-Dimethylaminopyridine) (0.1 equiv)

Solvent: Dichloromethane (DCM) or THF.

Step-by-Step Protocol

e Dissolution: Charge a flame-dried reaction flask with 4-bromo-2-hydroxybenzoic acid (10
mmol) and dry DCM (50 mL).

o Catalyst Addition: Add DMAP (1 mmol) and tert-butanol (40 mmol). Stir until homogenous.
¢ Activation (0°C): Cool the mixture to 0°C in an ice bath.

e Coupling: Dropwise add a solution of DCC (11 mmol) in DCM (10 mL) over 15 minutes.
Note: A white precipitate (dicyclohexylurea, DCU) will form immediately.

o Reaction: Allow the mixture to warm to room temperature and stir for 12—16 hours.
o Workup:

o Filter off the DCU precipitate.
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o Wash the filtrate with 0.5 N HCI (to remove DMAP), saturated NaHCO
, and brine.

o Dry over MgSO
and concentrate in vacuo.

 Purification: The crude oil often crystallizes. If necessary, purify via silica gel chromatography
(Hexanes/Ethyl Acetate 95:5).

4-Bromo-2-hydroxybenzoic Acid
+ tert-Butanol

:

Add DMAP (0.1 eq)
in DCM/THF

'

Cool to 0°C
Add DCC (1.1 eq)

:

Stir 16h @ RT
(DCU Precipitates)

'

Filter off DCU
(Urea Byproduct)

'

Wash: HCI -> NaHCQO3 -> Brine

'

Pure tert-Butyl 4-bromo-2-hydroxybenzoate
(Yield: ~75-85%)
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Click to download full resolution via product page

Caption: Steglich esterification workflow for the synthesis of the sterically hindered tert-butyl
ester.

Troubleshooting & Quality Control

When analyzing the NMR of the synthesized product, watch for these common issues:

Artifact | Impurity NMR Signature Cause Solution
Multiplets at Cool filtrate to -20°C
Incomplete filtration of  to precipitate
Residual DCU 1.1-1.9 ppm P preew
(overlapping with tBu) urea byproduct. remaining DCU, then
and ~3.8 ppm filter again.
Loss of tBu singlet Acidic instability _ _
i ) ) ) Avoid strong acids;
Hydrolysis (Acid) (1.63 ppm); OH shift during workup or
store at 4°C.
changes. storage.
) Singlet at Inefficient rotary High-vacuum drying
Residual t-Butanol _
1.28 ppm evaporation. (>4 hours).

Self-Validation Check

 Integration Ratio: Ensure the integration of the aromatic region (3H) to the aliphatic region
(9H) is exactly 1:3.

o OH Signal: If the OH signal is broad or missing, the sample may be "wet" (water exchange)
or the solvent is not dry CDCI

References

e Synthesis Protocol & Intermediate Verification: Patent CN104045552A. "Medicinal
compound as neuroprotective agent.” (2014). Describes the preparation of tert-butyl 4-
bromo-2-hydroxybenzoate (Compound 2A) via DCC coupling.[1]
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o Compound Registry & CAS Verification: Chemical Book / Combi-Blocks. "tert-Butyl 4-
bromo-2-hydroxybenzoate - CAS 889858-09-7."

e Silverstein, R. M., et al. "Spectrometric Identification of Organic Compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. CN104045552A - Medicinal compound as neuroprotective agent - Google Patents
[patents.google.com]

 To cite this document: BenchChem. [Technical Guide: tert-Butyl 4-bromo-2-hydroxybenzoate
NMR & Structural Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b592298/docs#technical-guide-tert-butyl-4-bromo-2-
hydroxybenzoate-nmr-structural-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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